Cas no 68515-72-0 (2,5-Furandione, dihydro-3-(tetrapropenyl)-, reaction products with isopropanolamine)

2,5-Furandione, dihydro-3-(tetrapropenyl)-, reaction products with isopropanolamine structure
68515-72-0 structure
Product name:2,5-Furandione, dihydro-3-(tetrapropenyl)-, reaction products with isopropanolamine
CAS No:68515-72-0
MF:C19H35NO4
MW:341.485506296158
CID:1734734
PubChem ID:6441128

2,5-Furandione, dihydro-3-(tetrapropenyl)-, reaction products with isopropanolamine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Furandione, dihydro-3-(tetrapropenyl)-, reaction products with isopropanolamine
    • Condensate of tetrapropenyl succinic anhydride and isopropanolamine
    • Tetrapropenyl succinic anhydride and isopropanolamine condensate
    • 3-[(1Z)-dodec-1-en-1-yl]dihydrofuran-2,5-dione - 1-aminopropan-2-ol (1:1)
    • 1-aminopropan-2-ol,3-[(Z)-dodec-1-enyl]oxolane-2,5-dione
    • 68515-72-0
    • EINECS 271-104-3
    • Inchi: InChI=1S/C16H26O3.C3H9NO/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15(17)19-16(14)18;1-3(5)2-4/h11-12,14H,2-10,13H2,1H3;3,5H,2,4H2,1H3/b12-11-;
    • InChI Key: GFVBOGALZSTTRR-AFEZEDKISA-N
    • SMILES: CCCCCCCCCCC=CC1CC(=O)OC1=O.CC(CN)O

Computed Properties

  • Exact Mass: 341.256609
  • Monoisotopic Mass: 341.256609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 330
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.6

Experimental Properties

  • Boiling Point: 386.3°C at 760 mmHg
  • Flash Point: 173.6°C

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